1-[2-(3,4-Diethoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxylic acid
Overview
Description
“1-[2-(3,4-Diethoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxylic acid” is a chemical compound . Unfortunately, there isn’t much specific information available about this compound. It’s worth noting that it shares some structural similarities with other compounds such as 3,4-Dimethoxyphenethylamine and 2-(3,4-Dimethoxyphenyl)ethanol , which are known to have biological activities.
Physical And Chemical Properties Analysis
The physical and chemical properties of “1-[2-(3,4-Diethoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxylic acid” are not explicitly available .Scientific Research Applications
Chemical Synthesis and Structural Analysis
Intermediates in Pharmaceutical Synthesis : Compounds similar to 1-[2-(3,4-Diethoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxylic acid are used as intermediates in the synthesis of pharmaceutical drugs. For example, a related compound was noted as an important intermediate in the synthesis of the anticoagulant, apixaban (Qing Wang et al., 2017).
X-ray Powder Diffraction Data : This technique is used to analyze similar compounds, providing insights into their molecular structure, which is essential for understanding their chemical properties and potential applications (Qing Wang et al., 2017).
Pharmaceutical Research
Antibacterial and Antimicrobial Properties : Some pyrrolopyridine analogs have demonstrated antibacterial activity, suggesting potential use in the development of new antimicrobial agents (E. Toja et al., 1986).
Antiulcer and Analgesic Activity : Analogous compounds, such as 1,4-Dihydropyridines, have been studied for their antiulcer and analgesic properties, highlighting the potential therapeutic applications of similar compounds (B. B. Subudhi et al., 2009).
Material Science and Engineering
- Development of Organic Semiconductors : Some pyridine-incorporated polyfluorene derivatives show promise in applications like cathode-modifying layers for polymer solar cells, indicating potential uses in materials science and renewable energy technologies (Guiting Chen et al., 2017).
Organic Chemistry and Catalysis
- Catalysis and Synthesis : The compound and its analogs are used in various synthetic pathways and catalytic processes, demonstrating its versatility in organic synthesis (Xue-Feng Zhu et al., 2003).
properties
IUPAC Name |
1-[2-(3,4-diethoxyphenyl)ethyl]-5-oxopyrrolidine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO5/c1-3-22-14-6-5-12(9-15(14)23-4-2)7-8-18-11-13(17(20)21)10-16(18)19/h5-6,9,13H,3-4,7-8,10-11H2,1-2H3,(H,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FURMKQFTMVIACL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)CCN2CC(CC2=O)C(=O)O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601165417 | |
Record name | 1-[2-(3,4-Diethoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601165417 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
321.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[2-(3,4-Diethoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxylic acid | |
CAS RN |
881040-72-8 | |
Record name | 1-[2-(3,4-Diethoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=881040-72-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-[2-(3,4-Diethoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601165417 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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